Cas no 1105194-15-7 (6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol)

• Product Name: 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol
• CAS No: 1105194-15-7
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD16652684
• CID: 5041692
• PubChem ID: 33676110
• Update Time: 2025-11-05

6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,4-trimethoxyphenyl)pyridazin-3-ol
• 3-(2,3,4-trimethoxyphenyl)-1H-pyridazin-6-one
• 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol

• MDL： MFCD16652684
• Inchi： 1S/C13H14N2O4/c1-17-10-6-4-8(12(18-2)13(10)19-3)9-5-7-11(16)15-14-9/h4-7H,1-3H3,(H,15,16)
• InChI Key： XIUHZSZNMYXIJD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C1C=CC(NN=1)=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 1.2
• Topological Polar Surface Area: 69.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol

6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol (CAS No. 1105194-15-7): A Comprehensive Overview

The compound 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol (CAS No. 1105194-15-7) is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Known for its unique structural features, this compound belongs to the pyridazine family, which is a class of nitrogen-containing heterocycles. The presence of the 2,3,4-trimethoxyphenyl moiety enhances its potential for diverse biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

One of the key reasons for the growing interest in 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol is its potential application in drug discovery. Recent studies have highlighted its role as a scaffold for designing inhibitors targeting specific enzymes or receptors. For instance, researchers are investigating its efficacy in modulating pathways related to inflammation and oxidative stress, which are hot topics in contemporary biomedical research. The compound's ability to interact with biological targets is attributed to its pyridazin-3-ol core, which offers a versatile platform for structural modifications.

From a chemical perspective, 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol exhibits notable stability under standard laboratory conditions. Its molecular formula, C₁₃H₁₄N₂O₄, reflects a balanced combination of aromatic and heterocyclic components. The trimethoxyphenyl group contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. This property aligns with current trends in pharmaceutical development, where researchers prioritize compounds with optimal bioavailability and pharmacokinetic profiles.

The synthesis of 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been explored to improve yield and efficiency. These innovations resonate with the broader scientific community's focus on sustainable and green chemistry practices, which aim to minimize waste and energy consumption. As a result, this compound is often discussed in the context of eco-friendly synthetic routes.

In addition to its pharmaceutical potential, 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol has also been studied for its applications in material science. Its aromatic and heterocyclic structure makes it a candidate for developing functional materials, such as organic semiconductors or fluorescent probes. This interdisciplinary appeal underscores the compound's versatility and aligns with the increasing demand for multifunctional chemicals in cutting-edge technologies.

Market dynamics for 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol reflect its niche yet expanding role in research and development. Suppliers and manufacturers are catering to the needs of academic institutions, pharmaceutical companies, and contract research organizations. The compound's availability in high purity grades ensures its suitability for rigorous experimental protocols, further driving its adoption in preclinical studies. This trend is consistent with the broader shift toward precision medicine and targeted therapies, where specialized compounds play a pivotal role.

For researchers and professionals seeking detailed information on 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol, reliable sources include peer-reviewed journals, patent databases, and chemical catalogs. Frequently searched queries related to this compound include "synthesis of pyridazine derivatives," "biological activities of trimethoxyphenyl compounds," and "applications of heterocyclic chemistry in drug design." Addressing these topics not only enhances the article's SEO performance but also provides valuable insights for the target audience.

In summary, 6-(2,3,4-Trimethoxyphenyl)pyridazin-3-ol (CAS No. 1105194-15-7) represents a compelling example of how structural complexity can translate into functional diversity. Its relevance in drug discovery, material science, and sustainable chemistry positions it as a compound of enduring interest. As scientific advancements continue to unfold, this molecule is likely to remain at the forefront of innovative research, offering new opportunities for exploration and application.